Cas no 261965-18-8 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 261965-18-8
• MF: C₁₃H₁₄F₃N₃OS
• MW: 317.329971790314
• MDL: MFCD00105841
• CID: 247447
• PubChem ID: 2743575
• Update Time: 2025-05-23

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-
• 4-(3-~METHOXYPROPYL)-5-[4-(TRIFLUOROMETHYL)PHENYL]-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-(3-methoxypropyl)-3-[4-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• 4-(3-Methoxypropyl)-5-[4-(trifluoromethyl)-phenyl]-4H-1,2,4-triazole-3-thiol
• 4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
• 4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol
• DTXSID20372493
• CCG-255299
• 4-(3-methoxypropyl)-3-[4-(trifluoromethyl)phenyl]-1H-1, 2, 4-triazole-5-thione
• MFCD00105841
• FT-0715917
• 261965-18-8
• AZJCUZUKSXZWBE-UHFFFAOYSA-N
• 4-(3-Methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(3-Methoxypropyl)-5-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00105841
• Inchi： 1S/C13H14F3N3OS/c1-20-8-2-7-19-11(17-18-12(19)21)9-3-5-10(6-4-9)13(14,15)16/h3-6H,2,7-8H2,1H3,(H,18,21)
• InChI Key： AZJCUZUKSXZWBE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(C(F)(F)F)=CC=2)N1CCCOC

Computed Properties

• Exact Mass: 317.08100
• Monoisotopic Mass: 317.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 350.1°Cat760mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.565
• PSA: 78.74000
• LogP: 3.28910

Additional information on 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]-

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- (CAS No. 261965-18-8)

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- (CAS No. 261965-18-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a triazole ring, a thione group, and a trifluoromethyl substituent. These features contribute to its biological activity and make it an attractive candidate for various therapeutic applications.

The triazole ring is a well-known scaffold in medicinal chemistry due to its ability to enhance the stability and bioavailability of drug molecules. The presence of the thione group further enhances the compound's reactivity and can influence its pharmacological properties. The trifluoromethyl substituent is known for its electron-withdrawing effect, which can modulate the compound's lipophilicity and metabolic stability. These structural elements collectively make 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- exhibits potent anti-inflammatory and anti-cancer activities. The compound has been found to inhibit key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory diseases and cancers.

In addition to its anti-inflammatory and anti-cancer properties, 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- has also shown promise in neurodegenerative disease research. Studies have demonstrated that the compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. This neuroprotective effect makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting that it is safe for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials to assess the compound's therapeutic potential in specific disease indications.

The synthesis of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- involves several well-established chemical reactions. The key steps include the formation of the triazole ring through a cyclocondensation reaction and the introduction of the trifluoromethyl substituent via electrophilic aromatic substitution. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxypropyl)-5-[4-(trifluoromethyl)phenyl]- (CAS No. 261965-18-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.